Cas no 2092814-69-0 (4-Oxo-4,5-dihydro-furo[3,2-c]pyridine-2-carboxylic acid methyl ester)
![4-Oxo-4,5-dihydro-furo[3,2-c]pyridine-2-carboxylic acid methyl ester structure](https://www.kuujia.com/scimg/cas/2092814-69-0x500.png)
4-Oxo-4,5-dihydro-furo[3,2-c]pyridine-2-carboxylic acid methyl ester Chemical and Physical Properties
Names and Identifiers
-
- 4-Oxo-4,5-dihydro-furo[3,2-c]pyridine-2-carboxylic acid methyl ester
- SB35274
- Methyl 4-oxo-4,5-dihydrofuro[3,2-c]pyridine-2-carboxylate
-
- MDL: MFCD31693595
- Inchi: 1S/C9H7NO4/c1-13-9(12)7-4-5-6(14-7)2-3-10-8(5)11/h2-4H,1H3,(H,10,11)
- InChI Key: LFQLMRMUNAYNSL-UHFFFAOYSA-N
- SMILES: O1C(C(=O)OC)=CC2C(NC=CC1=2)=O
Computed Properties
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 4
- Heavy Atom Count: 14
- Rotatable Bond Count: 2
- Complexity: 299
- XLogP3: 0.6
- Topological Polar Surface Area: 68.5
4-Oxo-4,5-dihydro-furo[3,2-c]pyridine-2-carboxylic acid methyl ester Pricemore >>
Enterprise | No. | Product name | Cas No. | Purity | Specification | Price | update time | Inquiry |
---|---|---|---|---|---|---|---|---|
eNovation Chemicals LLC | Y1293769-5g |
4-Oxo-4,5-dihydro-furo[3,2-c]pyridine-2-carboxylic acid methyl ester |
2092814-69-0 | 95% | 5g |
$5610 | 2023-05-18 | |
JIE DA WEI ( SHANG HAI ) YI YAO KE JI FA ZHAN Co., Ltd. | 50R0469-100mg |
4-Oxo-4,5-dihydro-furo[3,2-c]pyridine-2-carboxylic acid methyl ester |
2092814-69-0 | 97% | 100mg |
1051.57CNY | 2021-05-08 | |
JIE DA WEI ( SHANG HAI ) YI YAO KE JI FA ZHAN Co., Ltd. | 50R0469-5g |
4-Oxo-4,5-dihydro-furo[3,2-c]pyridine-2-carboxylic acid methyl ester |
2092814-69-0 | 97% | 5g |
¥42670.43 | 2025-01-21 | |
eNovation Chemicals LLC | Y1349602-500mg |
4-Oxo-4,5-dihydro-furo[3,2-c]pyridine-2-carboxylic acid methyl ester |
2092814-69-0 | 95% | 500mg |
$950 | 2024-07-28 | |
eNovation Chemicals LLC | Y1349602-1g |
4-Oxo-4,5-dihydro-furo[3,2-c]pyridine-2-carboxylic acid methyl ester |
2092814-69-0 | 95% | 1g |
$1545 | 2024-07-28 | |
JIE DA WEI ( SHANG HAI ) YI YAO KE JI FA ZHAN Co., Ltd. | 50R0469-100mg |
4-Oxo-4,5-dihydro-furo[3,2-c]pyridine-2-carboxylic acid methyl ester |
2092814-69-0 | 97% | 100mg |
¥0.0 | 2025-01-21 | |
eNovation Chemicals LLC | Y1293769-500mg |
4-Oxo-4,5-dihydro-furo[3,2-c]pyridine-2-carboxylic acid methyl ester |
2092814-69-0 | 95% | 500mg |
$1005 | 2023-05-18 | |
JIE DA WEI ( SHANG HAI ) YI YAO KE JI FA ZHAN Co., Ltd. | 50R0469-5g |
4-Oxo-4,5-dihydro-furo[3,2-c]pyridine-2-carboxylic acid methyl ester |
2092814-69-0 | 97% | 5g |
22812.34CNY | 2021-05-08 | |
JIE DA WEI ( SHANG HAI ) YI YAO KE JI FA ZHAN Co., Ltd. | 50R0469-500mg |
4-Oxo-4,5-dihydro-furo[3,2-c]pyridine-2-carboxylic acid methyl ester |
2092814-69-0 | 97% | 500mg |
4197.81CNY | 2021-05-08 | |
JIE DA WEI ( SHANG HAI ) YI YAO KE JI FA ZHAN Co., Ltd. | 50R0469-500mg |
4-Oxo-4,5-dihydro-furo[3,2-c]pyridine-2-carboxylic acid methyl ester |
2092814-69-0 | 97% | 500mg |
¥7432.35 | 2025-01-21 |
4-Oxo-4,5-dihydro-furo[3,2-c]pyridine-2-carboxylic acid methyl ester Related Literature
-
Stefan Haeberle,Thilo Brenner Lab Chip, 2006,6, 776-781
-
2. Back matter
-
Hanwen Sun,Haijing Qi Anal. Methods, 2013,5, 267-272
-
Bo Wang,Thomas Blin,Aleksandr Käkinen,Xinwei Ge,Emily H. Pilkington,John F. Quinn,Michael R. Whittaker,Pu Chun Ke,Feng Ding Polym. Chem., 2016,7, 6875-6879
-
Hao Zhang,Mingjie Lu,Huanlei Wang,Yan Lyu,Dong Li,Shijiao Sun,Jing Shi,Wei Liu Sustainable Energy Fuels, 2018,2, 2314-2324
Additional information on 4-Oxo-4,5-dihydro-furo[3,2-c]pyridine-2-carboxylic acid methyl ester
4-Oxo-4,5-dihydro-furo[3,2-c]pyridine-2-carboxylic acid methyl ester: A Comprehensive Overview
The compound 4-Oxo-4,5-dihydro-furo[3,2-c]pyridine-2-carboxylic acid methyl ester, identified by the CAS number 2092814-69-0, is a fascinating molecule with significant potential in various fields of chemistry and pharmacology. This compound belongs to the class of heterocyclic compounds, specifically featuring a fused bicyclic system combining a furan and a pyridine ring. The presence of the oxo group at position 4 and the methyl ester at position 2 introduces unique electronic and structural properties that make this compound a subject of interest in both academic and industrial research.
Recent studies have highlighted the importance of such heterocyclic systems in drug discovery. The furo[3,2-c]pyridine core is known to exhibit diverse biological activities, including anti-inflammatory, antioxidant, and antimicrobial properties. The substitution pattern of this compound further enhances its potential as a lead molecule for developing novel therapeutic agents. For instance, the methyl ester group can influence the compound's solubility and bioavailability, making it more suitable for pharmacological applications.
The synthesis of 4-Oxo-4,5-dihydro-furo[3,2-c]pyridine-2-carboxylic acid methyl ester involves a multi-step process that typically begins with the preparation of the corresponding carboxylic acid. Advanced techniques such as microwave-assisted synthesis and catalytic cross-coupling reactions have been employed to optimize the yield and purity of this compound. These methods not only improve the efficiency of the synthesis but also align with the principles of green chemistry by minimizing waste and reducing reaction times.
In terms of biological activity, this compound has shown promising results in vitro studies against various enzyme targets. For example, it has demonstrated inhibitory effects on key enzymes involved in inflammatory pathways, suggesting its potential as an anti-inflammatory agent. Furthermore, its ability to scavenge free radicals indicates its antioxidant properties, which could be beneficial in combating oxidative stress-related diseases.
The structural versatility of this compound also makes it a valuable tool in medicinal chemistry for designing more potent derivatives. Researchers have explored substituent effects on the activity of this compound by introducing various functional groups at different positions on the bicyclic system. These modifications have led to the discovery of analogs with enhanced bioactivity and selectivity.
From an analytical standpoint, modern spectroscopic techniques such as NMR (Nuclear Magnetic Resonance) and MS (Mass Spectrometry) have been instrumental in confirming the structure and purity of this compound. These methods provide detailed insights into the molecular architecture and help in resolving any ambiguities during synthesis or characterization.
In conclusion, 4-Oxo-4,5-dihydro-furo[3,2-c]pyridine-2-carboxylic acid methyl ester stands out as a significant molecule with wide-ranging applications in drug discovery and chemical research. Its unique structure, coupled with recent advancements in synthetic methodologies and biological evaluations, positions it as a promising candidate for future therapeutic developments.
2092814-69-0 (4-Oxo-4,5-dihydro-furo[3,2-c]pyridine-2-carboxylic acid methyl ester) Related Products
- 2248305-71-5(1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl 3-[(pyridin-3-yl)methoxy]benzoate)
- 1040634-73-8(2-[1-(4-methylbenzenesulfonyl)piperidin-2-yl]-N-[(4-methylphenyl)methyl]acetamide)
- 590-90-9(4-hydroxybutan-2-one)
- 391918-96-0(N-{[4-(4-bromophenyl)-5-(butylsulfanyl)-4H-1,2,4-triazol-3-yl]methyl}-3-methoxybenzamide)
- 59960-32-6(Dihydro Ketoprofen(Mixture of Diastereomers))
- 1820651-14-6(Dimethyl 2-(3-methyl-5-nitropyridin-2-yl)malonate)
- 2034403-97-7(N-[2-(1-benzothiophen-2-yl)-2-hydroxypropyl]-2-fluorobenzene-1-sulfonamide)
- 2228392-34-3(6-chloro-2-methoxy-3-(3-methoxyazetidin-3-yl)methylpyridine)
- 393085-12-6(Ethanone, 1-(4-bromophenyl)-2-(3,4-dimethyl-2-thienyl)-)
- 2361704-05-2(N-(2-Hydroxy-2,3-dimethylbutyl)-1-prop-2-enoylpiperidine-4-carboxamide)
